Cas no 947771-07-5 (2-(1,3-oxazol-5-yl)acetonitrile)

2-(1,3-Oxazol-5-yl)acetonitrile is a versatile heterocyclic nitrile compound featuring an oxazole core with an acetonitrile substituent. Its structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The oxazole ring contributes to its stability and reactivity, while the nitrile group offers further functionalization potential through nucleophilic addition or reduction. This compound is useful in cyclization reactions, heterocycle derivatization, and as a building block for bioactive molecules. Its well-defined reactivity profile and compatibility with various synthetic conditions enhance its utility in research and industrial applications. Proper handling is advised due to its potential toxicity.
2-(1,3-oxazol-5-yl)acetonitrile structure
947771-07-5 structure
Product Name:2-(1,3-oxazol-5-yl)acetonitrile
CAS No:947771-07-5
MF:C5H4N2O
MW:108.09806060791
MDL:MFCD11101412
CID:2950590
PubChem ID:44119603
Update Time:2025-06-07

2-(1,3-oxazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazoleacetonitrile
    • Oxazole-5-acetonitrile
    • 1,3-Oxazol-5-ylacetonitrile
    • 2-(1,3-oxazol-5-yl)acetonitrile
    • 2-(Oxazol-5-yl)acetonitrile
    • SY232342
    • SCHEMBL3680486
    • DB-113801
    • 947771-07-5
    • AC7425
    • AKOS022719745
    • MFCD11101412
    • EN300-249958
    • CS-0242479
    • MDL： MFCD11101412
    • Inchi： 1S/C5H4N2O/c6-2-1-5-3-7-4-8-5/h3-4H,1H2
    • InChI Key： XUDWLFWTSOMCNP-UHFFFAOYSA-N
    • SMILES： O1C=NC=C1CC#N

Computed Properties

  • Exact Mass: 108.032362755g/mol
  • Monoisotopic Mass: 108.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.8

2-(1,3-oxazol-5-yl)acetonitrile Pricemore >>

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abcr
AB281765-250 mg
1,3-Oxazol-5-ylacetonitrile; .
 947771-07-5
250 mg
 €835.00 2023-07-20

2-(1,3-oxazol-5-yl)acetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:947771-07-5)2-(1,3-oxazol-5-yl)acetonitrile
Order Number:A916446
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:59
Price ($):2417.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:947771-07-5)2-(1,3-oxazol-5-yl)acetonitrile
A916446
Purity:99%
Quantity:1g
Price ($):2417.0
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